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Compound of Interest

Compound Name: Dlin-MeOH

Cat. No.: B10856944 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the safe

handling, personal protective equipment (PPE), and disposal of Dlin-MeOH.

Dlin-MeOH, identified as (6Z,9Z,28Z,31Z)-heptatriacontatetraen-19-ol (CAS No. 1169768-28-

8), is a lipid intermediate utilized in the synthesis of ionizable cationic lipids for drug delivery

systems.[1] While long-chain alcohols generally exhibit low toxicity, specific safety data for

Dlin-MeOH indicates that it requires careful handling due to potential health hazards.

Adherence to stringent safety protocols is essential to minimize risk and ensure a safe

laboratory environment.

Immediate Safety Concerns and Hazard
Identification
Based on available safety data, Dlin-MeOH is classified with the following hazards:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

Due to these classifications, appropriate personal protective equipment and safe handling

practices are mandatory.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to mitigate the risks of skin and eye irritation. The

following table summarizes the recommended PPE for handling Dlin-MeOH.

Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes/Face
Chemical safety goggles and a

face shield

Safety goggles should be worn

at all times. An 8-inch minimum

face shield must be worn in

addition to goggles when there

is a risk of splashing.

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for any signs of

degradation or perforation

before use. For prolonged or

immersive contact, consider

double-gloving.

Body Protective clothing

A flame-retardant lab coat or a

chemical-resistant apron

should be worn over personal

clothing.

Respiratory Respirator (if applicable)

Use a NIOSH-approved

respirator if working in a poorly

ventilated area or when the

potential for aerosolization

exists.

Quantitative Safety Data
Currently, specific occupational exposure limits (OELs) for Dlin-MeOH have not been

established. In the absence of defined limits, it is critical to handle Dlin-MeOH with care in a

well-ventilated area, such as a chemical fume hood, to minimize any potential for inhalation
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exposure. General principles of laboratory safety dictate that exposure to any chemical should

be kept as low as reasonably achievable.

Experimental Protocols: Safe Handling and
Operational Plan
A systematic approach to handling Dlin-MeOH is essential for maintaining a safe laboratory

environment.

Preparation and Handling
Work Area Preparation: Ensure the work area, preferably a certified chemical fume hood, is

clean and uncluttered. Remove all non-essential items.

Personal Protective Equipment: Before handling Dlin-MeOH, don the appropriate PPE as

outlined in the table above.

Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid

splashing. Use appropriate tools such as glass or stainless steel instruments. Avoid using

plastic pipet tips with organic solutions of lipids.

Avoid Inhalation: Handle Dlin-MeOH in a well-ventilated area to avoid breathing in any

potential vapors or mists.

Prevent Contact: Avoid all direct contact with skin and eyes. In the event of accidental

contact, immediately flush the affected area with copious amounts of water for at least 15

minutes and seek medical attention. Remove any contaminated clothing while flushing.

Storage
Unsaturated lipids like Dlin-MeOH are susceptible to oxidation and hydrolysis.

If supplied as a powder, it is recommended to dissolve it in a suitable organic solvent.

Store solutions in tightly sealed glass containers with Teflon-lined caps at -20°C ± 4°C, under

an inert gas like argon or nitrogen.
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Avoid storing organic solutions of lipids in plastic containers, as this can lead to leaching of

impurities.

Disposal Plan
Proper disposal of Dlin-MeOH and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification: Dlin-MeOH waste should be classified as hazardous chemical waste.

Segregation: Do not mix Dlin-MeOH waste with other waste streams. Keep it segregated in

a dedicated, clearly labeled hazardous waste container.

Containerization: Use a chemically compatible and leak-proof container for waste collection.

The container should be kept closed when not in use.

Labeling: Clearly label the waste container with "Hazardous Waste" and list the contents,

including "Dlin-MeOH".

Contaminated Materials: Any materials that come into contact with Dlin-MeOH, such as

gloves, pipette tips, and lab paper, should be considered contaminated and disposed of as

hazardous waste.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor.

Visualization of PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting and using the appropriate

PPE when handling Dlin-MeOH.
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PPE Selection and Use Workflow for Dlin-MeOH

Preparation Phase

PPE Selection

Action Phase

Post-Handling

Start: Prepare to Handle Dlin-MeOH

Assess Task for Splash/Aerosol Potential

Select Eye/Face Protection

Select Hand Protection

Wear Safety Goggles Wear Goggles AND Face Shield

Select Body Protection

Wear Nitrile/Butyl Gloves Wear Double Nitrile/Butyl Gloves

Assess Need for Respiratory Protection

Wear Lab Coat Wear Chemical-Resistant Apron over Lab CoatNo Respirator Needed (in fume hood)

 Low Aerosol
Potential 

Use NIOSH-Approved Respirator

 High Aerosol
Potential 

Don All Selected PPE Correctly

Proceed with Handling Dlin-MeOH

Doff PPE and Dispose of Contaminated Items

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Logical workflow for the selection and use of Personal Protective Equipment (PPE)

when handling Dlin-MeOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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